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Compound of Interest

Compound Name: GB1107

Cat. No.: B15602735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of GB1107, a potent and selective inhibitor of Galectin-3 (Gal-3). Additionally, this

guide outlines key signaling pathways affected by GB1107, offering a crucial resource for

researchers in oncology, fibrosis, and inflammation.

Introduction to GB1107
GB1107 is an orally active small molecule inhibitor of Galectin-3, a protein implicated in a

variety of pathological processes, including cancer progression, fibrosis, and inflammation.[1]

[2] With a high affinity for human Galectin-3 (Kd of 37 nM), GB1107 has been shown to reduce

tumor growth and metastasis in preclinical models.[1][3] Its mechanism of action involves the

modulation of key signaling pathways, leading to increased anti-tumor immune responses and

inhibition of fibrotic processes.[2][3]

Data Presentation: Solubility and Storage
Proper preparation and storage of GB1107 are critical for maintaining its stability and ensuring

reproducible experimental results. The following tables summarize the solubility of GB1107 in

various solvents and the recommended storage conditions.

Table 1: Solubility of GB1107
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL (95.73 mM)

Requires sonication for

complete dissolution. It is

recommended to use newly

opened, anhydrous DMSO as

it is hygroscopic.[1]

Ethanol 100 mg/mL

Water Insoluble

In Vivo Formulations

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.79 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (4.79 mM) Results in a clear solution.[1]

1% Polyethylene glycol, 0.5%

Hydroxypropyl methyl cellulose

(HPMC)

1 mg/mL Used for in vivo studies.[3]

Table 2: Storage Conditions for GB1107
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years
Store in a dry, dark

place.[4][5]

0-4°C
Short term (days to

weeks)

In Solvent (e.g.,

DMSO)
-80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles. Stored under

nitrogen.[1]

-20°C Up to 1 year
Stored under nitrogen.

[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL GB1107 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of GB1107 for in

vitro use.

Materials:

GB1107 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Procedure:
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Weigh the desired amount of GB1107 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 50 mg/mL solution, weigh 50 mg of GB1107.

Add the appropriate volume of anhydrous DMSO to the tube. For a 50 mg/mL solution, add 1

mL of DMSO.

Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

Place the tube in a sonicator water bath and sonicate until the solution is clear and all solid

has dissolved.[1] This may take several minutes.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[1]

Protocol 2: Preparation of GB1107 Formulation for In
Vivo Oral Administration
This protocol details the preparation of a GB1107 formulation suitable for oral gavage in animal

models, based on a commonly used vehicle.[1]

Materials:

GB1107 solid powder

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (sterile)

Sterile conical tubes

Vortex mixer
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Procedure:

Prepare a stock solution of GB1107 in DMSO (e.g., 25 mg/mL) as described in Protocol 1.

In a sterile conical tube, add the required volume of the GB1107 DMSO stock solution. For

example, to prepare 1 mL of a 2.5 mg/mL final solution, add 100 µL of the 25 mg/mL DMSO

stock.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution extensively to ensure it is well-mixed and clear.[1]

This formulation should be prepared fresh before each use.

Visualizations: Signaling Pathways and
Experimental Workflow
The following diagrams illustrate the mechanism of action of GB1107 and the workflow for

preparing a stock solution.
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Caption: GB1107 inhibits Galectin-3, leading to downstream effects on AKT and ERK signaling

pathways.

GB1107 Stock Solution Preparation Workflow
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Caption: Workflow for the preparation and storage of a GB1107 stock solution in DMSO.
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Concluding Remarks
The protocols and data presented in these application notes are intended to serve as a

comprehensive guide for the effective use of GB1107 in research settings. Adherence to these

guidelines for stock solution preparation and storage is paramount for obtaining reliable and

reproducible results. The provided diagrams offer a visual representation of the compound's

mechanism of action and a practical workflow for its preparation, further aiding researchers in

their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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